6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-3-yl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-fluoro-3-(4-methylbenzoyl)-1-(oxan-3-ylmethyl)quinolin-4-one
• InChI: InChI=1S/C23H22FNO3/c1-15-4-6-17(7-5-15)22(26)20-13-25(12-16-3-2-10-28-14-16)21-9-8-18(24)11-19(21)23(20)27/h4-9,11,13,16H,2-3,10,12,14H2,1H3
• InChI Key: PTTWUULZGAWBQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4CCCOC4
• Molecular Formula: C23H22FNO3
• Molecular Weight: 379.4 g/mol
• CAS No.: 2640885-33-0

Description

6-Fluoro-3-(4-methylbenzoyl)-1-[(oxan-3-yl)methyl]-1,4-dihydroquinolin-4-one is a synthetic quinolinone derivative characterized by distinct substituents at the 3-, 1-, and 6-positions of the heterocyclic core. The 3-position features a 4-methylbenzoyl group (a para-methyl-substituted aromatic ketone), while the 1-position contains an oxan-3-ylmethyl (tetrahydropyran-3-ylmethyl) moiety. The 6-fluoro substitution on the quinolinone scaffold is a common pharmacophore in medicinal chemistry, often enhancing metabolic stability and target binding affinity.

Comparison with Similar Compounds

3-Position Modifications

• Target Compound : 4-Methylbenzoyl group (electron-withdrawing aromatic ketone).
• BF42484 () : Identical 3-(4-methylbenzoyl) group but differs at the 1-position (cyclopropylmethyl vs. oxan-3-ylmethyl) .
• Compound : 3-(4-Methylbenzenesulfonyl) group (sulfonyl substituent, stronger electron-withdrawing effect) .
• Compound : 3-(4-Fluorobenzoyl) group (fluorine substitution alters electronic properties and steric profile) .

1-Position Modifications

• Target Compound : Oxan-3-ylmethyl (tetrahydropyran-derived group, enhances solubility via ether oxygen).
• BF42484 : Cyclopropylmethyl (small aliphatic ring, lipophilic) .
• Compound : 4-Methylbenzyl (aromatic, lipophilic) .

6-Position and Core Variations

• All compounds retain the 6-fluoro substitution.
• Roginolisibum (): Replaces quinolinone with a benzothiopyrano[4,3-c]pyrazole-5,5-dione core, incorporating morpholine groups for PI3K inhibition .

Physicochemical and Pharmacological Properties

Compound	Molecular Weight	3-Position Substituent	1-Position Substituent	Key Biological Activity	Reference
Target Compound	~349.38*	4-Methylbenzoyl	Oxan-3-ylmethyl	Not explicitly reported
BF42484	335.37	4-Methylbenzoyl	Cyclopropylmethyl	Undisclosed (structural analog)
Compound	423.47	4-Methylbenzenesulfonyl	4-Methylbenzyl	Not reported
Roginolisibum ()	~455.00	Morpholine-4-carbonyl	4-(Morpholin-4-ylmethyl)phenyl	PI3K inhibitor (antitumor)

*Calculated based on substituent contributions.

Key Observations :

• Solubility : The oxan-3-ylmethyl group in the target compound likely improves aqueous solubility relative to purely aromatic () or aliphatic (BF42484) substituents due to the ether oxygen’s polarity .
• Biological Activity: While direct data for the target compound are lacking, roginolisibum () demonstrates that quinolinone-like scaffolds with morpholine substituents can target PI3K, suggesting a plausible therapeutic pathway for the target compound .

Stability and Reactivity

• The oxan-3-ylmethyl group may confer metabolic resistance compared to ’s 4-methylbenzyl group, as cyclic ethers are less prone to oxidative degradation than aromatic methyl groups .
• The absence of a sulfonyl group (cf.